trans-2-((Dimethylamino)methylimino)-5-(2-(5-nitro-2-furyl)vinyl)-1,3,4-oxadiazole
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Overview
Description
Trans-2-[(Dimethylamino)methylimino]-5-[2-(5-nitro-2- furyl)-vinyl]-1,3,4-oxadiazole is a C-nitro compound and a member of furans.
Scientific Research Applications
Carcinogenicity Studies
Research has explored the carcinogenicity of compounds like trans-2-((Dimethylamino)methylimino)-5-(2-(5-nitro-2-furyl)vinyl)-1,3,4-oxadiazole. For instance, Cohen et al. (1975) investigated the carcinogenicity of various 5-nitrofurans in rats, finding that trans-2-[dimethylamino)methylimino]-5-[2-(5-nitro-2-furyl)vinyl]-1,3,4-oxadiazole produced high incidences of mammary tumors (Cohen et al., 1975).
Antimicrobial Properties
The compound has shown promising antimicrobial properties. Gadebusch and Basch (1974) reported that trans-5-amino-3-[2-(5-nitro-2-furyl)vinyl]-Δ2-1,2,4-oxadiazole exhibited antimicrobial activity against a wide range of bacteria and fungi, and against several protozoa (Gadebusch & Basch, 1974).
Synthesis and Chemical Transformations
The synthesis and chemical transformations of related furan compounds have been extensively studied. Hirao, Kato, and Hirota (1971) prepared 5-[2-(5-Nitro-2-furyl)-1-(4-nitrophenyl)vinyl]-1,3,4-oxadiazoles and found strong antibacterial activities against Staphylococcus aureus (Hirao et al., 1971).
Anticarcinogenic Potential
Dunsford et al. (1984) explored the potential of certain compounds to inhibit the carcinogenic properties of trans-5-amino-3-[2-(5-nitro-2-furyl)vinyl]-1,2,4-oxadiazole. They tested various potential inhibitors of carcinogenesis in mice exposed to the compound (Dunsford et al., 1984).
Metabolic Studies
Lan, Weliky, and Schreiber (1973) demonstrated the reductive cleavage of the oxadiazole ring of trans-5-amino-3-[2-(5-nitro-2-furyl)vinyl]-1,2,4-oxadiazole both enzymically and chemically, suggesting interesting metabolic pathways (Lan et al., 1973).
properties
CAS RN |
25962-77-0 |
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Product Name |
trans-2-((Dimethylamino)methylimino)-5-(2-(5-nitro-2-furyl)vinyl)-1,3,4-oxadiazole |
Molecular Formula |
C11H11N5O4 |
Molecular Weight |
277.24 g/mol |
IUPAC Name |
N,N-dimethyl-N'-[5-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-1,3,4-oxadiazol-2-yl]methanimidamide |
InChI |
InChI=1S/C11H11N5O4/c1-15(2)7-12-11-14-13-9(20-11)5-3-8-4-6-10(19-8)16(17)18/h3-7H,1-2H3/b5-3+,12-7+ |
InChI Key |
QLKWZSDBTUTCIJ-PPRDQHCASA-N |
Isomeric SMILES |
CN(C)/C=N/C1=NN=C(O1)/C=C/C2=CC=C(O2)[N+](=O)[O-] |
SMILES |
CN(C)C=NC1=NN=C(O1)C=CC2=CC=C(O2)[N+](=O)[O-] |
Canonical SMILES |
CN(C)C=NC1=NN=C(O1)C=CC2=CC=C(O2)[N+](=O)[O-] |
Other CAS RN |
55738-54-0 |
Pictograms |
Health Hazard |
Origin of Product |
United States |
Retrosynthesis Analysis
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